3-(2-methoxyethyl)-N-(3-methylbutyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide

• IUPAC Name: 3-(2-methoxyethyl)-N-(3-methylbutyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C17H23N3O3S/c1-11(2)6-7-18-15(21)12-4-5-13-14(10-12)19-17(24)20(16(13)22)8-9-23-3/h4-5,10-11H,6-9H2,1-3H3,(H,18,21)(H,19,24)
• InChI Key: VAMDYNZVZIOXGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=S)N2)CCOC
• Molecular Formula: C17H23N3O3S
• Molecular Weight: 349.4 g/mol

Description

3-(2-methoxyethyl)-N-(3-methylbutyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide is a useful research compound. Its molecular formula is C17H23N3O3S and its molecular weight is 349.45. The purity is usually 95%.
BenchChem offers high-quality 3-(2-methoxyethyl)-N-(3-methylbutyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-methoxyethyl)-N-(3-methylbutyl)-4-oxo-2-sulfanylidene-1H-quinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Quinazoline derivatives, including those similar to the specified compound, are synthesized through complex chemical reactions involving key intermediates like 5-aminopyrazoles and various halogens. These processes aim to create compounds with specific structural features for further biological and pharmacological evaluation. The characterization of these compounds is achieved using techniques like IR, MS, 1H-NMR, and 13C-NMR, ensuring their structural integrity and purity (Hassan, Hafez, Osman, 2014).

Cytotoxicity and Biological Activities

• Research into quinazoline derivatives extends into their biological properties, with studies evaluating their cytotoxic activity against cancer cell lines such as Ehrlich Ascites Carcinoma (EAC) cells. This highlights the potential of these compounds in cancer research, where their ability to inhibit cell growth could lead to new therapeutic strategies (Hassan, Hafez, Osman, 2014).

Analgesic and Anti-inflammatory Potential

• Some quinazoline derivatives are investigated for their analgesic and anti-inflammatory activities, showcasing their potential as pharmaceutical agents. This includes studies on novel compounds synthesized from quinazoline bases, aiming to find new treatments for pain and inflammation (Alagarsamy, Murugesan, 2007).